![molecular formula C9H17N3O2S B2721422 1-[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine CAS No. 1239841-45-2](/img/structure/B2721422.png)
1-[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine
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Description
1-[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine is a chemical compound that has gained a lot of attention in scientific research due to its potential applications in various fields. This compound is also known as MET, and it has been synthesized using various methods. MET has shown promising results in scientific research, and it has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.
Scientific Research Applications
- Acetylcholinesterase Inhibition : Researchers have explored derivatives of 1,3,4-oxadiazoles (like our compound) as potential acetylcholinesterase inhibitors. These enzymes play a crucial role in neurotransmission, and inhibiting them can be relevant for treating neurodegenerative diseases like Alzheimer’s .
- Building Block for Heterocyclic Compounds : The unique structure of our compound, with its oxadiazole ring, makes it a valuable building block for synthesizing more complex heterocyclic molecules. Researchers can modify it to create diverse chemical libraries for drug discovery .
- Functional Polymers : Incorporating 1,3,4-oxadiazole moieties into polymer backbones can enhance material properties. These polymers find applications in areas like optoelectronics, sensors, and drug delivery systems .
- Enzyme Mechanism Studies : By designing analogs of our compound, researchers can probe enzyme active sites and study reaction mechanisms. This knowledge contributes to our understanding of enzymatic processes .
- Toxicity Assessment : Investigating the safety profile of our compound is essential. Researchers can assess its toxicity, potential side effects, and metabolic pathways to ensure its safe use .
- Pesticide Development : Some 1,3,4-oxadiazole derivatives exhibit insecticidal properties. Researchers explore their potential as eco-friendly pesticides to combat pests in agriculture .
Medicinal Chemistry and Drug Development
Organic Synthesis and Chemical Biology
Materials Science and Polymer Chemistry
Biochemical Research and Enzymology
Pharmacology and Toxicology
Agricultural Science and Pest Control
properties
IUPAC Name |
1-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-3-methylsulfanylpropan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N3O2S/c1-13-5-3-8-11-9(14-12-8)7(10)4-6-15-2/h7H,3-6,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVZZXBSNBJGDLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCC1=NOC(=N1)C(CCSC)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine |
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